Cas no 23211-47-4 (Reactive Red 3)

• Product Name: Reactive Red 3
• CAS No: 23211-47-4
• MF: C₂₅H₁₅ClN₇Na₃O₁₀S₃
• MW: 774.044812440872
• CID: 88427
• PubChem ID: 31701
• Update Time: 2025-04-18

Reactive Red 3 Chemical and Physical Properties

Names and Identifiers

• Reactive Red 3
• trisodium,(3Z)-5-[(4-anilino-6-chloro-1,3,5-triazin-2-yl)amino]-4-oxo-3-[(2-sulfonatophenyl)hydrazinylidene]naphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid,5-((4-chloro-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulfophenyl)azo)-,trisodium salt
• C.I. Reactive Red 3
• Cerven reaktivni 3 [Czech]
• EINECS 245-494-0
• Ostazin Brilliant Red H 3B
• Procion Brilliant Red H 3B
• Procion Brilliant Red H 3BS
• Procion Red H 3B
• Xiron Brilliant Red B-HD
• 2,7-Naphthalenedisulfonic acid, 5-((4-chloro-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulfophenyl)azo)-, trisodium salt
• 5-((4-chloro-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulfophenyl)azo)-2,7- naphthalenedisulfonic acid trisodium salt
• Trisodium 5-((4-chloro-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-4-hydroxy-3-((2-sulphonatophenyl)azo)naphthalene-2,7-disulphonate
• 23211-47-4
• trisodium;5-[(4-anilino-6-chloro-1,3,5-triazin-2-yl)amino]-4-hydroxy-3-[(2-sulfonatophenyl)diazenyl]naphthalene-2,7-disulfonate
• NS00084916
• REACTIVE RED 3 (PROCION BRILLIANT RED H-3B)
• Cerven reaktivni 3
• C.I. Reactive Red 3, trisodium salt
• C.I. 18159

• Inchi： 1S/C25H18ClN7O10S3.3Na/c26-23-29-24(27-14-6-2-1-3-7-14)31-25(30-23)28-17-12-15(44(35,36)37)10-13-11-19(46(41,42)43)21(22(34)20(13)17)33-32-16-8-4-5-9-18(16)45(38,39)40;;;/h1-12,34H,(H,35,36,37)(H,38,39,40)(H,41,42,43)(H2,27,28,29,30,31);;;/q;3*+1/p-3/b33-32+;;;
• InChI Key： WDWBPYFNRWQKNZ-KGMXHPFTSA-K
• SMILES： ClC1N=C(NC2C=CC=CC=2)N=C(N=1)NC1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1C=CC=CC=1S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 772.94200
• Monoisotopic Mass: 772.942414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 6
• Complexity: 1480
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 301

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 304.42000
• LogP: 7.38710